Cas no 1945-71-7 (N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine hydrochloride)

• Product Name: N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine hydrochloride
• CAS No: 1945-71-7
• MF: C₅H₁₃ClN₈
• MW: 220.66331744194
• CID: 5696006
• PubChem ID: 54598306
• Update Time: 2025-10-31

N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Guanylhydrazone
• CHEMBL1995011
• NSC69432
• SCHEMBL2505279
• MGGH
• NSC32946
• Hydrazinecarboximidamide,2'-(1-methyl-1,2-ethanediylidene)bis-, dihydrochloride
• Methyl glyoxal bis(amidinohydrazone) dihydrochloride
• N-{[1-(carbamimidamidoimino)propan-2-ylidene]amino}guanidine hydrochloride
• Methyl GAG
• Guanidine,1'-methylethanediylidenedinitrilo)di-, dihydrochloride
• NSC-69432
• SCHEMBL15531762
• 7059-23-6
• NSC-32946
• Guanidine,1'-[(methylethanediylidene)dinitrilo]di-, dihydrochloride, monohydrate
• Methylglyoxal bis(guanylhydrazone)dihydrochloride
• MGBG
• EN300-198034
• Methyl-Gag
• 1-{[1-(carbamimidamidoimino)propan-2-ylidene]amino}guanidinehydrochloride
• Guanidine,1'-[(methylethanediylidene)dinitrilo]di-, dihydrochloride
• 1945-71-7
• Methyl-G
• 2,2'-(Propane-1,2-diylidene)bis(hydrazinecarboximidamide) hydrochloride
• 1-{[1-(carbamimidamidoimino)propan-2-ylidene]amino}guanidine hydrochloride
• N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine hydrochloride

• Inchi： 1S/C5H12N8.ClH/c1-3(11-13-5(8)9)2-10-12-4(6)7;/h2H,1H3,(H4,6,7,12)(H4,8,9,13);1H/b10-2+,11-3+;
• InChI Key： RRECQJYPJNWFNK-BCKSSGNJSA-N
• SMILES： Cl.N(=C(/C=N/N=C(\N)/N)\C)\N=C(/N)\N

Computed Properties

• Exact Mass: 220.0951701g/mol
• Monoisotopic Mass: 220.0951701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų

Additional information on N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine hydrochloride

Introduction to N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine Hydrochloride

N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine hydrochloride, with the CAS number 1945-71-7, is a compound of significant interest in various scientific and industrial applications. This compound, often abbreviated as NGHCl, has garnered attention due to its unique chemical properties and potential uses in fields such as pharmaceuticals, materials science, and catalysis. The structure of this compound is characterized by a guanidine moiety linked to a substituted propanamine group, which contributes to its versatile reactivity and functionality.

The synthesis of N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine hydrochloride involves a series of carefully controlled reactions, often utilizing advanced synthetic methodologies. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, making it more viable for large-scale production. The compound's ability to form stable complexes with metal ions has been extensively explored, particularly in the context of its application as a ligand in coordination chemistry.

In terms of physical properties, NGHCl exhibits a high melting point and excellent solubility in polar solvents, which makes it suitable for various chemical processes. Its thermal stability has been tested under different conditions, revealing its resilience to decomposition at elevated temperatures. This property is particularly advantageous in industrial settings where high-temperature reactions are common.

The biological activity of N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine hydrochloride has been a focal point of recent research. Studies have demonstrated its potential as an antimicrobial agent, with promising results against a range of bacterial and fungal strains. Additionally, its role as a catalyst in asymmetric synthesis has been explored, highlighting its ability to accelerate complex chemical transformations with high selectivity.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided valuable information about its bonding characteristics and reaction mechanisms, paving the way for novel applications in drug design and materials engineering.

In conclusion, N-{1-(carbamimidamidoimino)propan-2-ylideneamino}guanidine hydrochloride (CAS No. 1945-71-7) is a multifaceted compound with a wide range of potential applications. Its unique chemical properties, combined with recent breakthroughs in synthesis and characterization techniques, position it as a key player in modern chemical research and industry.